Cas no 65644-30-6 (Hexanedioic acid, 2-methyl-5-methylene-, bis(2-ethylhexyl) ester)

• Product Name: Hexanedioic acid, 2-methyl-5-methylene-, bis(2-ethylhexyl) ester
• CAS No: 65644-30-6
• MF: C₂₄H₄₄O₄
• MW: 396.603768348694
• CID: 388973
• PubChem ID: 71370363
• Update Time: 2025-04-19

Hexanedioic acid, 2-methyl-5-methylene-, bis(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 2-methyl-5-methylene-, bis(2-ethylhexyl) ester
• bis(2-ethylhexyl) 2-methyl-5-methylidenehexanedioate
• DTXSID70793351
• 65644-30-6

• Inchi： 1S/C24H44O4/c1-7-11-13-21(9-3)17-27-23(25)19(5)15-16-20(6)24(26)28-18-22(10-4)14-12-8-2/h20-22H,5,7-18H2,1-4,6H3
• InChI Key： NNROXEIOTSCQAI-UHFFFAOYSA-N
• SMILES： O(C(C(C)CCC(=C)C(=O)OCC(CC)CCCC)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 396.32395988g/mol
• Monoisotopic Mass: 396.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 52.6Ų